Cas no 21895-62-5 (1,2,3,4-Benzenetetracarboxylic acid 1,4-dimethyl ester)

• Product Name: 1,2,3,4-Benzenetetracarboxylic acid 1,4-dimethyl ester
• CAS No: 21895-62-5
• MF: C₁₂H₁₀O₈
• MW: 282.203004360199
• CID: 2656662
• Update Time: 2023-08-06

1,2,3,4-Benzenetetracarboxylic acid 1,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Benzenetetracarboxylic acid 1,4-dimethyl ester

• Inchi： 1S/C12H10O8/c1-19-11(17)5-3-4-6(12(18)20-2)8(10(15)16)7(5)9(13)14/h3-4H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： FABKBJPZNANULG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C(=O)OC)C(C(=O)O)=C1C(=O)O)=O

Computed Properties

• Exact Mass: 282.038
• Monoisotopic Mass: 282.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 127